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Compound of Interest

Compound Name: Herculite XR

CAS No.: 117681-12-6

Cat. No.: B1169473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the long-term clinical

performance of Herculite XR, a microhybrid composite restorative material. The information is

compiled from various long-term clinical and in-vitro studies to guide research and development

in dental materials.

Data Presentation: Quantitative Clinical
Performance
The following tables summarize the key quantitative data from long-term clinical evaluations of

Herculite XR and its variants.

Table 1: Survival Rates of Herculite XR Restorations in Posterior Teeth
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Study Duration
Restoration
Type

Survival Rate
Primary
Reason for
Failure

Reference

10 Years

Class II

Microhybrid

Composite

98.64%

Restoration

Fracture,

Secondary

Caries,

Endodontic

Treatment

[1][2]

10 Years

Posterior

Sandwich

Restorations

92.6%

Secondary

Caries (69.4% of

failures)

[3][4]

17 Years
Class I and II

Restorations
85% Not Specified [5]

18 Years

Posterior

Sandwich

Restorations

82.4%

Secondary

Caries (69.4% of

failures)

[3][4]

Table 2: In-Vitro Performance Data of Herculite XR

Performance Metric Test Result Reference

Shear Bond Strength

to Dentin
Laboratory Study 15.4 ± 3.7 MPa [3]

Microleakage (Class V

restorations)
Dye Penetration

2.22 ± 1.94 µg dye

(significantly reduced

with a liner)

[3]

Wear Rate (Modified

Formulation)

3-Year Clinical

Evaluation

28 microns total

average loss
[1]

Color Stability (ΔE)
Immersion in Coffee

Solution (7 days)

Polishing reduced

discoloration

resistance

[6]
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Experimental Protocols
Detailed methodologies for key experiments cited in the literature are provided below. These

protocols serve as a guide for designing and evaluating future studies on dental restorative

materials.

Protocol 1: Clinical Evaluation of Restorations using
USPHS Criteria
Objective: To assess the clinical performance of Herculite XR restorations over a defined

period.

Materials:

Standard dental examination instruments (mirror, explorer, periodontal probe)

Air/water syringe

Dental operating light

Patient records

Calibrated examiners

Procedure:

Patient Recall: Recall patients with Herculite XR restorations at specific follow-up intervals

(e.g., 1, 2, 5, 10 years).

Clinical Examination: Two independent, calibrated examiners evaluate the restorations

according to the modified United States Public Health Service (USPHS) criteria.[7][8]

Evaluation Criteria: Assess the following parameters using the Alfa (ideal), Bravo (clinically

acceptable), and Charlie (clinically unacceptable) scoring system:

Color Match: Evaluate the color match of the restoration with the adjacent tooth structure.
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Marginal Discoloration: Assess the presence and extent of discoloration at the restoration

margin.

Anatomic Form: Examine the contour and form of the restoration.

Marginal Adaptation: Evaluate the integrity of the margin between the restoration and the

tooth.

Surface Texture: Assess the smoothness and texture of the restoration surface.

Secondary Caries: Clinically and radiographically examine for the presence of new caries

at the restoration margin.

Data Analysis: Analyze the data using appropriate statistical methods, such as the Kaplan-

Meier survival analysis to estimate the survival rate of the restorations.[2]

Protocol 2: In-Vitro Wear Resistance Testing
Objective: To quantify the wear resistance of Herculite XR in a laboratory setting.

Materials:

Herculite XR composite material

Molds for specimen fabrication (e.g., 8 mm diameter, 2 mm thickness)

Curing light

Polishing system (e.g., silicon carbide papers)

Wear simulation device (e.g., pin-on-disc or toothbrushing simulator)

Abrasive slurry (e.g., poppy seed slurry for three-body wear)

Profilometer or 3D scanner for wear measurement

Procedure:
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Specimen Preparation: Fabricate standardized composite specimens and light-cure

according to the manufacturer's instructions.

Finishing and Polishing: Finish and polish the specimen surfaces to a standardized

smoothness.

Wear Simulation: Subject the specimens to a specified number of cycles in the wear

simulation device under a defined load and frequency. For three-body wear, an abrasive

slurry is introduced.[9]

Wear Measurement: Measure the volumetric loss or the maximum wear depth of the

specimens using a profilometer or by superimposing 3D scans taken before and after the

wear simulation.

Data Analysis: Statistically compare the wear of Herculite XR with other materials or a

control.

Protocol 3: In-Vitro Color Stability Assessment
Objective: To evaluate the resistance of Herculite XR to staining over time.

Materials:

Herculite XR composite material

Molds for disc-shaped specimens

Curing light

Spectrophotometer or colorimeter

Staining solutions (e.g., coffee, tea, red wine)

Distilled water

Incubator

Procedure:
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Specimen Preparation: Prepare disc-shaped specimens of a standardized thickness and

light-cure them.

Baseline Color Measurement: Measure the initial color of each specimen using a

spectrophotometer according to the CIELab color space (L, a, b* values).[6][10]

Immersion: Immerse the specimens in various staining solutions and a control solution

(distilled water) and store them in an incubator at 37°C for a specified period (e.g., 7, 14, or

30 days).

Final Color Measurement: After the immersion period, rinse and dry the specimens and

measure their final color.

Color Change Calculation (ΔE): Calculate the color change (ΔE) using the following formula:

ΔE = [(ΔL)² + (Δa)² + (Δb*)²]¹/².

Data Analysis: Statistically analyze the ΔE values to determine the significance of color

change for each staining solution and compare the color stability of Herculite XR with other

materials.

Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams illustrate key concepts related to the performance of Herculite XR
fillings.
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Diagram 1: Bonding Mechanism of Herculite XR to Tooth Structure.
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Diagram 2: Degradation Pathway of the Resin-Dentin Interface.
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Diagram 3: Experimental Workflow for Long-Term Clinical Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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